Cas no 2172611-21-9 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid
• CAS No: 2172611-21-9
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6385977
• PubChem ID: 165808741
• Update Time: 2025-06-08

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid
• EN300-1514155
• 2172611-21-9
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}but-2-enoic acid

• Inchi： 1S/C24H26N2O6/c27-22(25-12-5-10-23(28)29)11-14-31-15-13-26-24(30)32-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,21H,11-16H2,(H,25,27)(H,26,30)(H,28,29)/b10-5+
• InChI Key： UXWIUZGERNVMLG-BJMVGYQFSA-N
• SMILES： O(C(NCCOCCC(NC/C=C/C(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid

Introduction to 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid (CAS No. 2172611-21-9)

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid, identified by its CAS number 2172611-21-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorene moiety, multiple amino and carboxylic acid functional groups, and an amide linkage. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.

The structure of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid incorporates several key pharmacophoric elements that are known to enhance biological activity. The presence of the fluorene group, a well-studied aromatic system, contributes to the compound's stability and solubility in biological environments. Additionally, the methoxycarbonyl moiety serves as a protecting group for the amino function, which is crucial in peptide mimetics and drug design. The amide bond in the molecule not only provides structural integrity but also participates in hydrogen bonding interactions, which are essential for molecular recognition in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid with biological targets at an unprecedented level of detail. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in critical cellular pathways. For instance, preliminary docking studies suggest that this molecule may interact with enzymes such as kinases and proteases, which are implicated in diseases like cancer and inflammation.

The but-2-enolic acid functionality at one end of the molecule introduces a reactive site that can be exploited for further derivatization. This feature allows chemists to modify the compound's properties, such as its solubility and bioavailability, making it more suitable for therapeutic use. The ability to fine-tune these properties is particularly important in drug development, where optimal pharmacokinetic profiles are essential for clinical efficacy.

In the realm of medicinal chemistry, the synthesis of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid represents a significant achievement. The multi-step synthetic route involves advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies. These methodologies ensure high yields and purity, which are critical for subsequent biological testing. The synthetic challenges associated with this compound have spurred innovation in synthetic organic chemistry, contributing to the development of new methodologies that can be applied to other complex molecules.

One of the most exciting areas of research involving 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}but-2-enoic acid is its potential application in targeted therapy. By designing analogs with specific modifications, researchers aim to enhance its binding affinity to particular biological targets while minimizing off-target effects. This approach aligns with the growing trend toward personalized medicine, where drugs are tailored to individual patients based on their genetic makeup and disease characteristics.

The role of computational tools in understanding the behavior of 4-{3-2-(...)}butenoic acid cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with proteins and nucleic acids in real-time. These simulations have revealed that the fluorene group plays a crucial role in stabilizing the compound's binding orientation on its target molecules. Additionally, quantum mechanical calculations have helped elucidate the electronic properties of key functional groups, which are essential for designing molecules with optimal reactivity.

Another area where 4-{3-(...)amino)ethoxypropanamido}butenoic acid has shown promise is in the development of imaging agents. The fluorene moiety is known for its strong fluorescence properties, making it an attractive component for probes used in cellular imaging techniques such as fluorescence microscopy and flow cytometry. By incorporating this group into biologically active molecules, researchers can visualize cellular processes with high precision, which is invaluable for both basic research and clinical diagnostics.

The future directions for research on 4-{3-(...)moxycarbonyl}amino)ethoxypropanamido}butenoic acid are diverse and exciting. One particularly promising avenue is exploring its potential as a scaffold for drug discovery programs targeting neurological disorders. The complex structure of this compound allows for numerous structural variations, enabling chemists to design derivatives with enhanced selectivity and potency against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in conditions like Alzheimer's disease.

In conclusion,4-{3-(...)moxycarbonyl}(...)ethoxypropanamido}butenoic acid (CAS No. 2172611–21–9) is a versatile and multifaceted molecule with significant potential in pharmaceutical research and development. Its intricate structure provides numerous opportunities for further exploration, both from a synthetic chemistry perspective and from a biological activity standpoint. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.